Cas no 5843-42-5 (methyl isocyanatoformate)

methyl isocyanatoformate structure

Product Name:methyl isocyanatoformate

CAS No:5843-42-5

Molecular Formula:C₃H₃NO₃

Molecular Weight:101.06082

MDL:MFCD00037079

CID:948506

PubChem ID:4156749

methyl isocyanatoformate Properties

Names and Identifiers

- methyl isocyanatoformate
- Methoxycarbonyl isocyanate
- methyl N-(oxomethylidene)carbamate
- METHYLFORMYL ISOCYANATE
- 478407_ALDRICH
- AC1N4K4Q
- AC1Q44BV
- ACMC-1AO46
- Carbomethoxy-carbonimid
- carbonisocyanatidic acid methyl ester
- carbonylcarbamic acid methyl ester
- Carbonyl-carbamidsaeure-methylester
- methyl carbonisocyanatidoate
- methyl N-carbonylcarbamate
- n-(methoxycarbonyl)isocyanate
- DTXSID00400041
- A831877
- Carbonisocyanatidic acid, methyl ester
- Methyl carbonisocyanatidate
- SCHEMBL471989
- Methyl isocyanatoformate, 90%
- EN300-214304
- YOVQDZPAVARTTR-UHFFFAOYSA-N
- methoxycarbonylisocyanate
- CS-0239518
- HY-W178414
- 5843-42-5
- C3H3NO3
- DA-55399
- MDL： MFCD00037079
- InChIKey： YOVQDZPAVARTTR-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H5NO3/c1-7-3(6)4-2-5/h2H,1H3,(H,4,5,6)CopyCopied
- SMILES： COC(=O)NC=OCopyCopied

Computed Properties

Exact Mass: 101.01129
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 101.011292958g/mol
Heavy Atom Count: 7
Complexity: 113
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 55.7Å²

Experimental Properties

LogP: 0.08860
PSA: 55.73
Refractive Index: n20/D 1.413(lit.)
Boiling Point: 97 °C(lit.)
Flash Point: Fahrenheit: 87.8 ° f
Celsius: 31 ° c
Color/Form: liquid
Solubility: Not determined
Density: 1.251 g/mL at 25 °C(lit.)

methyl isocyanatoformate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003SHC-50mg	Methyl isocyanatoformate	5843-42-5	95%	50mg	$100.00
A2B Chem LLC	AB76080-50mg	Methyl isocyanatoformate	5843-42-5	95%	50mg	$239.00	2024-04-19
Enamine	EN300-214304-0.05g	methyl N-carbonylcarbamate	5843-42-5	95%	0.05g	$33.0	2023-09-16
MedChemExpress	HY-W178414-100mg	Methoxycarbonyl isocyanate	5843-42-5		100mg	￥1296	2024-07-21
TRC	M222483-100mg	Methyl Isocyanatoformate	5843-42-5		100mg	$ 50.00	2022-06-04
SHENG KE LU SI SHENG WU JI SHU	sc-235828-1 g	Methyl isocyanatoformate,	5843-42-5		1g	￥2,106.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	478407-1G	methyl isocyanatoformate	5843-42-5		1g	¥2470.26	2023-12-05

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Jing Su,Thibault Cheisson,Alex McSkimming,Conrad A. P. Goodwin,Ida M. DiMucci,Thomas Albrecht-Schönzart,Brian L. Scott,Enrique R. Batista,Andrew J. Gaunt,Stosh A. Kozimor,Ping Yang,Eric J. Schelter Chem. Sci., 2021,12, 13343-13359

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

5843-42-5 (methyl isocyanatoformate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:5843-42-5)methyl isocyanatoformate

Purity:99%/99%

Quantity:100mg/1g

Price($):162.0/812.0